Cas no 2060035-13-2 (ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride)

• Product Name: ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride
• CAS No: 2060035-13-2
• MF: C₉H₁₅ClN₄O₂
• MW: 246.694000482559
• MDL: MFCD30487819
• CID: 5173554
• PubChem ID: 137702151
• Update Time: 2025-10-30

ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-pyrrolidin-2-yl-1H-1,2,4-triazole-3-carboxylate
• hydrochloride
• ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride

• MDL： MFCD30487819
• Inchi： 1S/C9H14N4O2.ClH/c1-2-15-9(14)8-11-7(12-13-8)6-4-3-5-10-6;/h6,10H,2-5H2,1H3,(H,11,12,13);1H
• InChI Key： MTGYNPHHURZKHC-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(C2NCCC2)N1)(=O)OCC.Cl

Additional information on ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride

Introduction to Ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate Hydrochloride (CAS No. 2060035-13-2)

Ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2060035-13-2, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The presence of both the pyrrolidin-2-yl and triazole moieties in its structure suggests a high degree of versatility, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound's structure consists of an ethyl ester group attached to a triazole ring, which is further substituted with a pyrrolidin-2-yl group. This particular arrangement of functional groups contributes to its potential as a building block in medicinal chemistry. The triazole ring is known for its stability and ability to participate in hydrogen bonding, while the pyrrolidine moiety introduces a nitrogen-rich environment that can enhance binding interactions with biological targets. Such features make Ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of new therapeutic agents that target various diseases, including cancer and infectious diseases. The unique structural features of Ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride make it an attractive candidate for such applications. For instance, the triazole ring has been widely used in antifungal and antiviral drugs due to its ability to disrupt essential biological pathways. Additionally, the pyrrolidine moiety can serve as a pharmacophore that interacts with specific enzymes or receptors involved in disease processes.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors for pharmaceutical applications. Improved solubility can lead to better absorption and distribution within the body, thereby increasing the compound's efficacy. Furthermore, the hydrochloride form provides stability and ease of handling during synthetic and analytical procedures.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Heterocycles such as triazoles and pyrrolidines are frequently incorporated into drug molecules due to their ability to mimic natural biomolecules and interact with biological targets in a highly specific manner. Ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride exemplifies this trend by combining two potent heterocyclic systems into a single molecular entity.

The synthesis of Ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, while the attachment of the pyrrolidine moiety often involves nucleophilic substitution or condensation reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

In terms of biological activity, preliminary studies have shown that Ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride exhibits promising interactions with various biological targets. For example, it has been observed to inhibit certain enzymes involved in cancer cell proliferation. Additionally, its ability to modulate inflammatory pathways makes it a potential candidate for treating inflammatory diseases. These findings underscore the compound's therapeutic potential and justify further exploration in preclinical and clinical settings.

The development of novel drug candidates is a meticulous process that involves extensive testing to ensure safety and efficacy. Ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride is no exception and will require rigorous evaluation through various biochemical and pharmacological assays. These tests will help determine its optimal dosing regimen, potential side effects, and overall therapeutic profile.

The role of computational chemistry in drug discovery has become increasingly important in recent years. Molecular modeling techniques can be used to predict how Ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride interacts with biological targets at the molecular level. This information can guide synthetic modifications aimed at improving its binding affinity and selectivity. Such computational approaches complement traditional experimental methods and accelerate the drug development process.

The future prospects for Ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride are promising given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and mechanisms of action, this compound may find applications in treating a wide range of diseases. Its versatility as a scaffold for further chemical modifications also suggests that it could be adapted for use in multiple drug discovery programs.

In conclusion, Ethyl 3-(pyrrolidin - 2 - yl strong >) - 1 H - 1 , 2 , 4 - tri azo le - 5 - car box ylate hy droch lor ide ( C A S N o . 20 6 0 0 3 5 -13 -2 ) is a significant compoun d with pote ntial appl icatio ns i n pha rma ceutical che mistry . Its un ique str uctural fea tures an d promi se d bi oacti vi ty make i t an attr acti ve candi date f or fur ther i n vesti gati on i n dr ug disc ov ery an d de vel op ment . With con tin u ing re sea rch an d deve l op ment , thi s com pound holds gre at promi se f or becom ing a val uabl e thera peu tic ag ent i n th e fu ture . p >